Cas no 2172139-43-2 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}oxane-4-carboxylic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}oxane-4-carboxylic acid
• CAS No: 2172139-43-2
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6384090
• PubChem ID: 165811196
• Update Time: 2025-05-25

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}oxane-4-carboxylic acid
• EN300-1485036
• 2172139-43-2
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]methyl}oxane-4-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-26(2,23(30)28-17-27(24(31)32)11-13-34-14-12-27)16-29-25(33)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22H,11-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： MEUUPWCGWTWYOP-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CNC(C(C)(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}oxane-4-carboxylic acid

Comprehensive Analysis of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}oxane-4-carboxylic acid (CAS No. 2172139-43-2)

The compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}oxane-4-carboxylic acid (CAS No. 2172139-43-2) is a highly specialized chemical entity with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a tetrahydropyran (oxane) ring, makes it a valuable intermediate in the development of novel therapeutics. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential in targeted drug delivery and bioconjugation strategies.

One of the most searched questions in the field of organic chemistry is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" The answer lies in the versatility of compounds like 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}oxane-4-carboxylic acid. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. This compound, with its additional oxane-4-carboxylic acid moiety, offers enhanced solubility and stability, addressing common challenges in peptide manufacturing.

In the context of current trends, the demand for custom peptide synthesis and bioconjugation reagents has surged, driven by advancements in personalized medicine and antibody-drug conjugates (ADCs). The 2,2-dimethylpropanamidomethyl segment in this molecule provides steric hindrance, which can improve the selectivity of conjugation reactions—a hot topic in ADC research. This aligns with frequently searched terms like "how to improve bioconjugation efficiency" and "best reagents for site-specific modification."

From a synthetic perspective, the oxane-4-carboxylic acid component introduces a rigid, cyclic structure that can influence the pharmacokinetic properties of resulting peptides or small molecules. This is particularly relevant in discussions around "bioavailability enhancement strategies," a trending topic in drug discovery forums. The compound's CAS No. 2172139-43-2 is often queried in chemical databases by researchers investigating carboxylic acid derivatives or heterocyclic building blocks for fragment-based drug design.

Quality control and analytical characterization are critical for compounds like 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}oxane-4-carboxylic acid. Common analytical techniques include HPLC, mass spectrometry, and NMR spectroscopy—methods frequently searched alongside "purity standards for peptide intermediates." The presence of both Fmoc and carboxylic acid functional groups allows for dual detection strategies, ensuring accurate quantification in complex reaction mixtures.

Environmental and regulatory considerations are also important when working with such compounds. While 2172139-43-2 is not classified as hazardous, proper handling protocols are essential to maintain integrity. This connects with popular searches like "safe handling of Fmoc compounds" and "storage conditions for acid-sensitive reagents." The growing emphasis on green chemistry has also led to investigations into sustainable synthesis routes for similar N-protected amino acid derivatives.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}oxane-4-carboxylic acid represents a sophisticated tool for modern chemical biology. Its structural features address multiple challenges in peptide therapeutics and bioconjugation chemistry, making it a subject of ongoing research. As the pharmaceutical industry continues to explore targeted therapies and precision medicine, compounds like this will remain at the forefront of innovation.